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CAS No.: 1340303-93-6

Cat. No.: B1400981

Get Quote

Abstract: 2-Isocyanato-1-methoxypropane is a chiral, functionalized aliphatic isocyanate that

presents significant, largely untapped potential across multiple scientific disciplines. Its unique

combination of a reactive isocyanate group, a chiral center, and a methoxy moiety makes it a

compelling building block for advanced materials, a versatile tool for bioconjugation, and a

valuable synthon in asymmetric synthesis. This guide provides an in-depth exploration of these

potential applications, offering theoretical grounding, actionable experimental workflows, and

detailed protocols to empower researchers in polymer science, chemical biology, and drug

discovery. We will delve into the causality behind experimental choices, ensuring that each

protocol is a self-validating system for robust and reproducible results.

Introduction: Unveiling a Multifunctional Building
Block
2-Isocyanato-1-methoxypropane is an organic compound characterized by three key

features:

Isocyanate Group (-NCO): A highly electrophilic moiety that readily reacts with nucleophiles

such as alcohols, amines, and thiols. This reactivity is the cornerstone of polyurethane
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chemistry and provides a powerful handle for covalent modification of other molecules.[1][2]

Methoxy Group (-OCH₃): This ether linkage introduces polarity and hydrogen bond-accepting

capabilities, potentially improving the solubility of derivative molecules in aqueous or polar

organic media and influencing the material properties of resulting polymers.

Chiral Center: The presence of a stereocenter at the second carbon position means the

molecule exists as two distinct enantiomers ((R)- and (S)-2-isocyanato-1-
methoxypropane). This intrinsic chirality is of paramount importance in drug development

and stereoselective synthesis.

Physicochemical Properties
A foundational understanding of the molecule's properties is critical for designing experiments.

While extensive experimental data is not widely published, key properties can be estimated or

are available from suppliers.

Property Value Source/Note

CAS Number 1340303-93-6 [3]

Molecular Formula C₅H₉NO₂ Calculated

Molecular Weight 115.13 g/mol

Appearance
Likely a colorless to pale

yellow liquid

Inferred from similar aliphatic

isocyanates[1]

Boiling Point Not widely reported -

Reactivity

Highly reactive with

nucleophiles (water, alcohols,

amines)

General isocyanate

chemistry[1]

Core Reactivity
The isocyanate group's carbon atom is highly electrophilic and is the primary site of reaction.

Its reactivity with various nucleophiles forms the basis for all subsequent applications

discussed. The general reaction scheme is:
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R-N=C=O + Nu-H → R-NH-C(=O)-Nu

Where Nu-H can be an alcohol (forming a urethane), an amine (forming a urea), or a thiol

(forming a thiocarbamate). A significant competing reaction, particularly in biological

applications, is hydrolysis with water, which ultimately yields an unstable carbamic acid that

decomposes to an amine and carbon dioxide.[1][4]

Application Area 1: Advanced Polymer & Materials
Science
Isocyanates are fundamental monomers in the synthesis of polyurethanes.[5] The unique

structure of 2-isocyanato-1-methoxypropane offers an opportunity to create novel polymers

with tailored properties.

Rationale for Application
Pendant Methoxy Group: By reacting 2-isocyanato-1-methoxypropane with a diol or

polyol, the resulting polyurethane will feature pendant methoxypropyl side chains. These

chains can:

Increase the hydrophilicity and water uptake of the material.

Alter the glass transition temperature (Tg) and mechanical properties (e.g., flexibility).

Serve as sites for post-polymerization modification if desired.

Chirality: The use of an enantiomerically pure monomer can lead to stereoregular polymers,

potentially inducing self-assembly into helical structures or creating materials with unique

chiroptical properties.

Proposed Research: Synthesis of Novel Hydrophilic
Polyurethanes
This workflow outlines the synthesis of a linear polyurethane using 2-isocyanato-1-
methoxypropane and a simple diol, such as 1,4-butanediol. The resulting material could be

investigated for applications in biomedical coatings or hydrogels.
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Experimental Workflow: Polyurethane Synthesis

Preparation & Setup

Reaction

Workup & Purification

Characterization

Dry Glassware
(Oven-dried, under N2)

Dissolve Diol & Catalyst
in Anhydrous Toluene

Purify Reagents
(Distill Diol, Anhydrous Solvent)

Add 2-Isocyanato-1-methoxypropane
(Dropwise, 60-70 °C)

Monitor Reaction
(FTIR: Disappearance of -NCO peak at ~2270 cm-1)

Precipitate Polymer
(In cold non-solvent, e.g., hexane)

Filter & Wash

Dry Polymer
(Vacuum oven, 40 °C)

GPC
(Mn, Mw, PDI)

NMR
(Confirm structure)

DSC
(Measure Tg)
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Caption: Workflow for polyurethane synthesis and characterization.

Protocol: Synthesis of Poly(1,4-butanediyl-co-(1-
methoxypropane-2-yl)urethane)

Preparation: Ensure all glassware is rigorously oven-dried and assembled under a dry

nitrogen or argon atmosphere. Use anhydrous solvents.

Reagent Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer,

condenser, and nitrogen inlet, dissolve 1,4-butanediol (1.0 eq) and a catalytic amount of

dibutyltin dilaurate (DBTDL, ~0.01 mol%) in anhydrous toluene.

Initiation: Heat the solution to 60 °C. Begin dropwise addition of 2-isocyanato-1-
methoxypropane (1.0 eq) dissolved in a small amount of anhydrous toluene via a syringe

pump over 30 minutes. Causality: Slow addition is crucial to control the exotherm and

prevent unwanted side reactions, ensuring a more uniform polymer chain length.

Reaction: Maintain the reaction at 60-70 °C for 4-12 hours.

Monitoring (Self-Validation): Periodically take small aliquots of the reaction mixture and

analyze by FTIR spectroscopy. The reaction is complete upon the disappearance of the

sharp, strong isocyanate (-NCO) stretching band around 2270 cm⁻¹.

Purification: Cool the viscous solution to room temperature. Slowly pour the solution into a

large beaker of cold, stirred n-hexane to precipitate the polymer.

Isolation: Collect the white polymer precipitate by vacuum filtration, wash with additional cold

hexane, and dry in a vacuum oven at 40 °C overnight to a constant weight.

Characterization: Confirm the polymer structure using ¹H NMR and ¹³C NMR. Determine the

molecular weight (Mn, Mw) and polydispersity index (PDI) by Gel Permeation

Chromatography (GPC). Analyze thermal properties (e.g., glass transition temperature)

using Differential Scanning Calorimetry (DSC).

Application Area 2: Bioconjugation & Chemical
Biology
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The targeted covalent modification of biomolecules is a cornerstone of modern drug

development and diagnostics. Isocyanates serve as effective reagents for labeling proteins by

reacting with nucleophilic amino acid side chains.[6]

Rationale for Application
Reactivity Profile: Isocyanates readily react with the ε-amino group of lysine residues and the

N-terminal α-amine of proteins to form stable urea linkages.[4][6] While less reactive, they

can also target the thiol of cysteine under specific conditions.

Solubility Enhancement: The methoxypropyl moiety of 2-isocyanato-1-methoxypropane
can impart increased hydrophilicity to the attached payload (e.g., a hydrophobic drug or

fluorescent dye), potentially reducing aggregation and improving the pharmacokinetic

properties of the resulting bioconjugate.[7]

Stable Linkage: The resulting urea bond is highly stable under physiological conditions,

which is critical for applications like antibody-drug conjugates (ADCs).

Proposed Research: Labeling of a Monoclonal Antibody
(mAb)
This workflow details the use of 2-isocyanato-1-methoxypropane as a model reagent to

modify the lysine residues of a therapeutic antibody, such as Trastuzumab. This serves as a

proof-of-concept for its use as a linker in more complex bioconjugates.

Experimental Workflow: Antibody Labeling
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Preparation

Conjugation Reaction

Purification

Analysis & Validation

Prepare Antibody Solution
(e.g., 5 mg/mL in PBS, pH 8.0)

Add Isocyanate Stock to mAb
(e.g., 10-20 fold molar excess)

Prepare Isocyanate Stock
(High conc. in anhydrous DMSO)

Incubate
(Room Temp, 1-2 hours, gentle agitation)

Quench Reaction
(Add Tris or Glycine buffer)

Remove Unreacted Reagent
(Size Exclusion Chromatography or Dialysis)

Buffer Exchange
(Into final formulation buffer)

Determine Labeling Ratio
(Mass Spectrometry - Intact Mass)

Assess Aggregation
(SEC-HPLC)

Confirm Purity
(SDS-PAGE)
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Caption: Workflow for protein bioconjugation and analysis.
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Protocol: Lysine-Directed Labeling of a Monoclonal
Antibody

Buffer Preparation: Prepare a conjugation buffer, such as 100 mM sodium phosphate, 150

mM NaCl, pH 8.0. Causality: A slightly basic pH ensures that a significant fraction of lysine ε-

amino groups (pKa ~10.5) are deprotonated and nucleophilic, while minimizing the rate of

isocyanate hydrolysis which is accelerated at higher pH.

Antibody Preparation: Exchange the antibody into the conjugation buffer using a desalting

column or dialysis. Adjust the final concentration to 2-10 mg/mL.

Isocyanate Stock: Prepare a fresh 100 mM stock solution of 2-isocyanato-1-
methoxypropane in anhydrous dimethyl sulfoxide (DMSO). Causality: The isocyanate is

highly susceptible to hydrolysis. Using an anhydrous organic solvent and preparing the

solution immediately before use is critical for reproducible results.

Conjugation: To the stirring antibody solution, add the desired molar excess (e.g., 10

equivalents) of the isocyanate stock solution. The final concentration of DMSO should not

exceed 10% (v/v) to avoid protein denaturation.

Incubation: Allow the reaction to proceed at room temperature for 1-2 hours with gentle

agitation.

Quenching: Stop the reaction by adding a quenching reagent with a primary amine, such as

Tris or glycine buffer, to a final concentration of 50 mM. This will consume any unreacted

isocyanate.

Purification (Self-Validation): Remove unreacted small molecules and exchange the buffer to

a final storage buffer (e.g., PBS pH 7.4) using size-exclusion chromatography (SEC) or

extensive dialysis.

Characterization:

Mass Spectrometry: Determine the average number of modifications per antibody via

intact mass analysis (e.g., ESI-QTOF). Each modification will add 115.13 Da to the

antibody's mass.
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SDS-PAGE: Confirm the integrity of the antibody (no fragmentation) and check for gross

aggregation. The conjugated antibody should show a slight increase in molecular weight

compared to the unmodified control.

SEC-HPLC: Quantify the level of aggregation. The conjugate should elute primarily as a

single monomeric peak.

Application Area 3: Asymmetric Synthesis & Chiral
Derivatization
The chirality of 2-isocyanato-1-methoxypropane makes it a valuable tool for synthesizing

enantiomerically pure compounds, a critical requirement in the pharmaceutical industry.

Rationale for Application
Chiral Building Block: Enantiopure (R)- or (S)-2-isocyanato-1-methoxypropane can be

used as a starting material to introduce a defined stereocenter into a larger target molecule.

The isocyanate can be converted into a variety of other functional groups (ureas,

carbamates) that serve as key intermediates.

Chiral Derivatizing Agent (CDA): It can be reacted with a racemic mixture of chiral alcohols

or amines. This creates a mixture of diastereomers, which, unlike enantiomers, have

different physical properties (e.g., polarity, melting point). These diastereomers can then be

separated using standard techniques like flash chromatography or crystallization.

Subsequent cleavage of the derivatizing group yields the separated, enantiopure

compounds.

Proposed Research: Chiral Resolution of a Racemic
Amine
This workflow demonstrates the use of enantiopure (S)-2-isocyanato-1-methoxypropane to

resolve a racemic mixture of 1-phenylethanamine.

Experimental Workflow: Chiral Derivatization and
Separation
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Caption: Workflow for chiral resolution using a derivatizing agent.
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Protocol: Resolution of (±)-1-Phenylethanamine
Derivatization: In a round-bottom flask, dissolve racemic 1-phenylethanamine (1.0 eq) in

anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

Addition: Add a solution of enantiopure (S)-2-isocyanato-1-methoxypropane (1.0 eq) in

DCM dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting

amine is fully consumed.

Workup: Wash the reaction mixture with dilute HCl, then saturated NaHCO₃, and finally

brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield

the crude diastereomeric urea mixture.

Separation (Self-Validation): Separate the two diastereomers using flash column

chromatography on silica gel. Causality: Diastereomers have different interactions with the

stationary phase, allowing for their separation. The optimal solvent system (e.g., a

hexane/ethyl acetate gradient) must be determined empirically by TLC. Collect the separated

fractions.

Characterization: Confirm the structure and purity of each isolated diastereomer by ¹H NMR

and ¹³C NMR.

Cleavage: While urea cleavage can be harsh, a representative procedure involves heating

one of the purified diastereomers under strong acidic or basic conditions to hydrolyze the

urea bond and liberate the enantiopure amine.

Validation: Determine the enantiomeric excess (ee%) of the recovered amine using chiral

High-Performance Liquid Chromatography (HPLC) with a suitable chiral stationary phase.

Safety, Handling, and Storage
Isocyanates are potent respiratory and skin sensitizers and should be handled with extreme

caution.[8]
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Handling: Always handle 2-isocyanato-1-methoxypropane in a well-ventilated chemical

fume hood.[5][8] Wear appropriate personal protective equipment (PPE), including a lab

coat, splash goggles, and chemically resistant gloves (thin latex gloves are not suitable).[5]

Avoid inhalation of vapors and direct contact with skin and eyes.

Health Hazards: Exposure can cause irritation to the skin, eyes, and respiratory tract.[5]

Repeated exposure, even at low levels, can lead to sensitization, resulting in severe

asthmatic reactions upon subsequent exposure.[8] It is critical to remove any individual who

becomes sensitized from any further potential exposure.[8]

Storage: Store in a tightly sealed container under an inert, dry atmosphere (e.g., nitrogen or

argon). Keep in a cool, dry, well-ventilated area away from moisture, alcohols, and amines,

as these can react violently or cause dangerous pressure buildup in a sealed container due

to CO₂ evolution from reaction with water.[1][8]

Conclusion and Future Outlook
2-Isocyanato-1-methoxypropane stands out as a versatile chemical tool with significant

potential. Its trifecta of features—a reactive handle, a chiral center, and a modulating functional

group—opens doors for innovation. In materials science, it enables the synthesis of functional

polyurethanes with tunable properties. In bioconjugation, it offers a pathway to create stable,

potentially more soluble bioconjugates. In synthetic chemistry, its value as a chiral building

block and resolving agent is clear. Future research should focus on the scaled synthesis of its

enantiopure forms and exploring its incorporation into more complex systems, such as stimuli-

responsive polymers, targeted drug delivery systems, and novel asymmetric catalytic

processes. The protocols and workflows provided here serve as a robust foundation for

scientists and researchers to begin unlocking the full potential of this promising molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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